![molecular formula C8H6BrF B6182144 1-[(1Z)-2-bromoethenyl]-2-fluorobenzene CAS No. 187463-12-3](/img/no-structure.png)
1-[(1Z)-2-bromoethenyl]-2-fluorobenzene
Overview
Description
1-[(1Z)-2-bromoethenyl]-2-fluorobenzene is a chemical compound of the aromatic hydrocarbon family. It is a colorless, volatile liquid with a molecular weight of 182.05 g/mol. It is a derivative of benzene, with a bromoethenyl substituent on the 1-position and a fluorine substituent on the 2-position. It is used in various scientific research applications, such as in organic synthesis, in drug development, and in the study of chemical mechanisms.
Scientific Research Applications
1-[(1Z)-2-bromoethenyl]-2-fluorobenzene has a wide range of scientific research applications. It is used in organic synthesis as a building block for a variety of compounds, such as heterocyclic compounds, pharmaceuticals, and agrochemicals. It is also used in drug development, as a starting material for the synthesis of various pharmaceuticals. In addition, it is used in the study of chemical mechanisms, as it can be used to study the effects of fluorine substitution on the reactivity of aromatic compounds.
Mechanism of Action
The mechanism of action of 1-[(1Z)-2-bromoethenyl]-2-fluorobenzene is not well understood. However, it is believed to be a nucleophilic substitution reaction, in which the bromoethenyl halide reacts with the fluorinating agent to form the desired product. This reaction is thought to be a SN2 mechanism, in which the nucleophile attacks the electrophilic carbon atom of the bromoethenyl halide.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-[(1Z)-2-bromoethenyl]-2-fluorobenzene are not well understood. However, it is believed that the compound may have some toxicity, as it is an aromatic hydrocarbon. It is also believed to have some mutagenic potential, as it contains a bromoethenyl halide.
Advantages and Limitations for Lab Experiments
1-[(1Z)-2-bromoethenyl]-2-fluorobenzene has some advantages and limitations for lab experiments. The major advantage of the compound is its high reactivity, which makes it suitable for use in a variety of organic synthesis reactions. However, the compound is volatile and flammable, and thus must be handled with caution. In addition, the compound is toxic and mutagenic, and thus must be handled with extreme care.
Future Directions
1-[(1Z)-2-bromoethenyl]-2-fluorobenzene has a wide range of potential future directions. These include further research into the biochemical and physiological effects of the compound, as well as the development of new uses for the compound in organic synthesis. In addition, further research into the mechanism of action of the compound could be conducted, as well as research into the structure-activity relationships of derivatives of the compound. Finally, further research into the safety and toxicity of the compound could be conducted, as well as research into the potential for the compound to be used in drug development.
Synthesis Methods
1-[(1Z)-2-bromoethenyl]-2-fluorobenzene can be synthesized via a nucleophilic substitution reaction. This reaction involves the reaction of a bromoethenyl halide with a fluorinating agent, such as N-fluorobenzenesulfonimide (NFSI). The reaction is carried out in an inert solvent such as dichloromethane, and yields the desired product with a high yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(1Z)-2-bromoethenyl]-2-fluorobenzene involves the bromination of 2-fluorostyrene followed by the Wittig reaction with a suitable phosphonium ylide to form the desired product.", "Starting Materials": [ "2-fluorostyrene", "bromine", "triethylamine", "phosphonium ylide" ], "Reaction": [ "Bromination of 2-fluorostyrene using bromine and triethylamine as a catalyst to form 2-bromo-1-fluorostyrene", "Preparation of phosphonium ylide from a suitable phosphine and methyl triphenylphosphonium bromide", "Wittig reaction between 2-bromo-1-fluorostyrene and the phosphonium ylide to form 1-[(1Z)-2-bromoethenyl]-2-fluorobenzene" ] } | |
CAS RN |
187463-12-3 |
Molecular Formula |
C8H6BrF |
Molecular Weight |
201 |
Purity |
95 |
Origin of Product |
United States |
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